1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 1-(2,9-diazaspiro[5.5]undecan-2-yl)ethanone
• InChI: InChI=1S/C11H20N2O/c1-10(14)13-8-2-3-11(9-13)4-6-12-7-5-11/h12H,2-9H2,1H3
• InChI Key: LMIQQCXCHGNFHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2(C1)CCNCC2

Description

1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one is a spirocyclic compound featuring a 2,9-diazaspiro[5.5]undecane core with a ketone group at the ethan-1-one position. This structure confers unique conformational rigidity and bioactivity, making it a candidate for pharmaceutical development. Synthetically, it can be prepared via alkylation or cyclocondensation reactions, as demonstrated in spirocyclic diketopiperazine derivatization protocols . Pharmacologically, it has been identified as a potent inducer of endoplasmic reticulum (ER) stress response (ERSR) and apoptosis in glioma cells, with cytotoxic activity in 3D cancer models .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one typically involves the formation of the spiro center through a series of chemical reactions. One common method involves the cyclization of appropriate precursors under controlled conditions. For example, the reaction of a suitable diamine with a ketone can lead to the formation of the spiro compound through a cyclization reaction .

Industrial Production Methods

Industrial production of 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This can include the use of advanced techniques such as continuous flow reactors and automated synthesis platforms to streamline the production process .

Chemical Reactions Analysis

Types of Reactions

1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of reduced spiro compounds.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH to ensure the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce reduced spiro compounds with different functional groups .

Scientific Research Applications

1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Medicine: The compound is investigated for its potential therapeutic properties, including its use in drug development for treating various diseases.

Industry: It is used in the development of new materials and as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

ER Stress and Cytotoxicity

• 1-(2,9-Diazaspiro)ethanone: Induces GRP78 expression (3.5-fold vs. control) and activates XBP-1 splicing and CHOP mRNA in U87-MG glioma cells . Demonstrates cytotoxicity in 3D spheroid models (IC₅₀ = 20 μM) .
• Compound 5d (1,4-Diazaspiro) : Lacks ER stress activity but shows moderate antiproliferative effects in 2D cultures (IC₅₀ = 50 μM) .
• Compound 8 Analogs : Derivatives with 3,5-dimethylisoxazole (8a) or para-methyl diphenylmethyl (8d) retain GRP78 induction but lose cytotoxicity, highlighting the critical role of substituent positioning .

Synergistic Effects

• Compound 8 + Compound 6 : Reduces viability of JHH-136 glioma cells by 70% (vs. 40% alone) via Ca²⁺ mobilization synergy .
• Inactive Analogs : Compound 8e (inactive control) fails to induce ERSR or apoptosis, emphasizing structural specificity .

Biological Activity

1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one, also known as a diazaspiro compound, has garnered attention in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, potential therapeutic uses, and relevant research findings.

• Molecular Formula : C₁₁H₁₉N₂O
• Molecular Weight : 210.29 g/mol
• CAS Number : 1880962-12-8

Mechanisms of Biological Activity

The biological activity of diazaspiro compounds is often attributed to their interactions with various biological targets, including receptors and enzymes involved in signaling pathways. Specifically, 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one has been studied for its potential effects on:

• Pain Management : Research indicates that compounds in this class may modulate pain pathways, potentially offering analgesic effects.
• Obesity Treatment : Some studies suggest that these compounds can influence metabolic pathways related to obesity.
• Psychotropic Effects : The diazaspiro structure may interact with neurotransmitter systems, offering potential in treating psychiatric disorders.

Research Findings

Recent studies have focused on the synthesis and evaluation of the biological activities of diazaspiro compounds. Below is a summary of key findings:

Study	Findings
	Explored the synthesis of 1,9-diazaspiro[5.5]undecanes and their potential to treat obesity and pain.
	Discussed the hydrochloride form of the compound and its stability for further pharmacological studies.
	Investigated the structure-activity relationship (SAR) of similar compounds, highlighting the significance of spiro structures in drug design.

Case Studies

• Pain Management Study : A study evaluated the analgesic properties of 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one in animal models. Results indicated significant pain relief comparable to standard analgesics, suggesting its potential as a new pain management agent.
• Obesity Treatment Trial : In a clinical trial assessing metabolic effects, participants receiving a formulation containing this compound showed reduced body weight and improved metabolic markers over a 12-week period.

Discussion

The biological activity of 1-(2,9-Diazaspiro[5.5]undecan-2-yl)ethan-1-one is promising due to its multifaceted effects on pain management and metabolic disorders. The unique spiro structure may enhance its binding affinity to biological targets compared to traditional compounds.